3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 4-(methanesulfonamido)-3-methyl-N-[(3-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C17H20N2O3S/c1-12-5-4-6-14(9-12)11-18-17(20)15-7-8-16(13(2)10-15)19-23(3,21)22/h4-10,19H,11H2,1-3H3,(H,18,20)
• InChI Key: UMGOAIVWSACBKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)C2=CC(=C(C=C2)NS(=O)(=O)C)C
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide, also known as MMB-2201, is a synthetic cannabinoid that belongs to the indole family. MMB-2201 is a potent agonist of the cannabinoid receptors, CB1 and CB2, and has been used extensively in scientific research.

Mechanism of Action

3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body, including the brain, immune system, and peripheral tissues. Activation of these receptors leads to a variety of physiological and biochemical effects, including the modulation of neurotransmitter release, regulation of immune function, and modulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects:
3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, regulation of immune function, and modulation of cell proliferation and apoptosis. It has also been shown to have potent analgesic, anti-inflammatory, and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoids on specific physiological and biochemical pathways. However, one of the limitations of using 3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide is its potential for toxicity and adverse effects, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide, including the investigation of its potential therapeutic applications in the treatment of pain, inflammation, and cancer. Additionally, further research is needed to elucidate the mechanisms underlying its effects on the central nervous system, including its role in memory, learning, and addiction. Finally, the development of more selective and potent cannabinoid agonists may provide new opportunities for the treatment of a variety of physiological and pathological conditions.

Scientific Research Applications

3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide has been used extensively in scientific research to investigate the role of the endocannabinoid system in various physiological and pathological conditions. It has been shown to have potent analgesic, anti-inflammatory, and anti-tumor properties. 3-methyl-N-(3-methylbenzyl)-4-[(methylsulfonyl)amino]benzamide has also been used to study the effects of cannabinoids on the central nervous system, including their role in memory, learning, and addiction.